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Compound of Interest

Compound Name: LS-75

cat. No.: B042276

Product Identifier: LS-75 Chemical Name: 5,11-dihydro-6H-pyrido[2,3-b][1][2]benzodiazepin-6-
one CAS Number: 885-70-1 Molecular Formula: C12HoNsO

This document provides essential safety and logistical information for the proper disposal of the
chemical compound LS-75. The following procedures are designed for researchers, scientists,
and drug development professionals to ensure safe handling and compliance with
environmental regulations.

Hazard Assessment and Safety Precautions

The toxicological and ecological properties of LS-75 have not been fully investigated.
Therefore, it is crucial to handle this compound with caution and assume it is hazardous.

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.

Segregation and Storage of LS-75 Waste
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Proper segregation of chemical waste is critical to prevent accidental reactions and to ensure
compliant disposal.

e Waste Container: Collect LS-75 waste in a dedicated, properly labeled, and sealed
container. The container should be compatible with the waste and any solvent used for
dissolution.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("5,11-dihydro-6H-pyrido[2,3-b][1][2]benzodiazepin-6-one™), and the CAS
number ("885-70-1").

o Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.

Step-by-Step Disposal Procedure

The recommended disposal method for LS-75 is incineration by a licensed hazardous waste
disposal facility.

e Preparation for Disposal:

o Ensure all unused LS-75 and any materials contaminated with LS-75 (e.g., weighing
boats, contaminated gloves, filter paper) are collected in the designated hazardous waste
container.

o If LS-75 is in solid form, it is recommended to dissolve or mix it with a combustible solvent.
This facilitates the incineration process. Consult with your institution's Environmental
Health and Safety (EHS) office for approved solvents.

o Contacting EHS:

o Once the waste container is ready for disposal, contact your institution's EHS office to
arrange for a pickup.

o Provide them with all necessary information about the waste, including the chemical
name, CAS number, and quantity.

« Incineration (to be performed by a licensed facility):
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o The licensed waste disposal facility will transport the waste for incineration.

o Incineration should be carried out in a regulated chemical incinerator equipped with an

afterburner and scrubber to neutralize harmful combustion byproducts.

Quantitative Data for Disposal

The following table provides estimated parameters for the incineration of LS-75, based on

general guidelines for nitrogen-containing organic compounds. Specific conditions should be

determined by the licensed waste disposal facility.

Parameter

Recommended
Value/Range

Notes

Combustible Solvent

Ethanol, Methanol, or other

flammable organic solvent

The choice of solvent should
be approved by your EHS
office and the disposal facility.
The solvent-to-waste ratio
should be sufficient to ensure
complete dissolution or a

homogenous mixture.

Incineration Temperature

850°C - 1200°C

Higher temperatures ensure
the complete destruction of the
compound and its nitrogen-

containing byproducts.[3][4]

Residence Time

> 2 seconds

A sufficient residence time in
the combustion chamber is
crucial for complete

destruction.[3]

Post-Combustion Treatment

Afterburner and Scrubber

An afterburner ensures the
complete combustion of any
remaining organic material,
while a scrubber neutralizes
acidic gases that may be
formed, particularly NOx from

the nitrogen in LS-75.
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Visualizations
Disposal Workflow for LS-75

The following diagram outlines the procedural steps for the proper disposal of LS-75.
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LS-75 Disposal Workflow

Start: LS-75 Waste Generation
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:
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:
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:
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:
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:

Contact Environmental Health & Safety (EHS)

:
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:

Transport to Licensed Disposal Facility

:

Incineration with Afterburner and Scrubber

End: Complete Destruction
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Caption: A flowchart illustrating the step-by-step process for the safe disposal of LS-75.
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Biological Context: M2 Muscarinic Receptor Signhaling
Pathway

LS-75 is a known intermediate in the synthesis of antagonists for the M2 muscarinic
acetylcholine receptor. Understanding the signaling pathway of this receptor provides context
for the research applications of compounds derived from LS-75.
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M2 Muscarinic Receptor Signaling Pathway
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Caption: A diagram of the M2 muscarinic acetylcholine receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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